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Compound of Interest

Compound Name: 5-Nitro-2,4,6-triaminopyrimidine

Cat. No.: B1305389 Get Quote

CAS Number: 24867-36-5

Molecular Formula: C₄H₆N₆O₂

Molecular Weight: 170.13 g/mol [1]

This technical guide provides an in-depth overview of 5-Nitro-2,4,6-triaminopyrimidine, a

heterocyclic organic compound with potential applications in pharmaceutical development and

as an energetic material. This document is intended for researchers, scientists, and drug

development professionals, offering a consolidated resource on its synthesis, properties, and

potential biological significance.

Physicochemical Properties
5-Nitro-2,4,6-triaminopyrimidine is a yellow solid.[2][3] Its key physicochemical properties are

summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₄H₆N₆O₂ [1]

Molecular Weight 170.13 g/mol [1]

Appearance Yellow solid [2][3]

Density 1.799 g/cm³ [3]

Boiling Point 616.9 °C at 760 mmHg [3]

Flash Point 326.9 °C [3]

Solubility
Slightly soluble in water (2.4

g/L at 25 °C)
[2]

Topological Polar Surface Area 150 Å²

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor

Count
7

Synthesis and Experimental Protocols
The synthesis of 5-Nitro-2,4,6-triaminopyrimidine is typically achieved through a two-step

process involving the nitrosation of 2,4,6-triaminopyrimidine to form 5-nitroso-2,4,6-

triaminopyrimidine, followed by oxidation of this intermediate.[1]

Synthesis of 5-Nitroso-2,4,6-triaminopyrimidine
(Intermediate)
A common and efficient method for the synthesis of the nitroso intermediate involves the

reaction of a guanidine salt with malonic acid dinitrile in the presence of a base, followed by

treatment with nitrous acid.

Experimental Protocol:

An arbitrary guanidine salt is dissolved in a lower aliphatic alcohol.
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Malonic acid dinitrile and a basic compound are added to the solution.

The mixture is boiled for a period of 30 minutes to six hours.

After cooling, the reaction mixture is acidified with acetic acid.

Water is added to the mixture.

The aqueous, acid-adjusted mixture is then treated with nitrous acid (e.g., by the addition of

sodium nitrite).

The resulting precipitate of 5-nitroso-2,4,6-triaminopyrimidine is recovered by filtration,

washed with water, and dried.

This one-pot synthesis method avoids the isolation of intermediate products, making it efficient

for commercial production.

Workflow for the Synthesis of 5-Nitroso-2,4,6-triaminopyrimidine
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Caption: Synthesis workflow for 5-nitroso-2,4,6-triaminopyrimidine.
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Oxidation of 5-Nitroso-2,4,6-triaminopyrimidine to 5-
Nitro-2,4,6-triaminopyrimidine
The final step in the synthesis is the oxidation of the nitroso intermediate. While specific

detailed protocols are less commonly reported in readily available literature, the general

procedure involves the use of a strong oxidizing agent.

General Experimental Protocol:

5-Nitroso-2,4,6-triaminopyrimidine is suspended in a suitable solvent.

A strong oxidizing agent, such as nitric acid or other peroxides, is added to the suspension.

The reaction is stirred, often with heating, until the oxidation is complete.

The product, 5-Nitro-2,4,6-triaminopyrimidine, is then isolated by filtration, washed, and

dried.

The N-oxidation of 5-nitroso-2,4,6-triaminopyrimidine can also lead to the formation of 5-Nitro-
2,4,6-triaminopyrimidine-1,3-dioxide, an energetic material.

Logical Relationship of Synthesis
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Caption: Synthetic pathway to 5-Nitro-2,4,6-triaminopyrimidine.

Biological and Pharmacological Aspects
While specific studies on the biological activity of 5-Nitro-2,4,6-triaminopyrimidine are limited,

the broader class of nitroaromatic and pyrimidine compounds exhibits a wide range of

pharmacological properties.

Potential Antimicrobial Activity
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Nitroaromatic compounds are known to possess antimicrobial properties.[4] Their mechanism

of action often involves the enzymatic reduction of the nitro group within microbial cells, leading

to the formation of reactive nitrogen species.[4] These reactive species can cause cellular

damage and inhibit essential biological processes, resulting in microbial cell death. The

presence of the nitro group on the pyrimidine scaffold suggests that 5-Nitro-2,4,6-
triaminopyrimidine could be investigated for potential antibacterial and antifungal activities.

Mechanism of Action of Nitroaromatic Compounds
The biological activity of many nitroaromatic compounds is dependent on their bioreduction.

This process is a key initial step that can lead to either therapeutic effects or toxicity. The

reduction of the nitro group can proceed through a one-electron or two-electron pathway,

catalyzed by various nitroreductases present in microorganisms and mammals. The one-

electron reduction pathway can lead to the formation of a nitro anion radical, which can react

with oxygen to produce superoxide anions, contributing to oxidative stress.

Proposed Mechanism of Action for Nitroaromatic Compounds
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Caption: Generalized mechanism of action for nitroaromatic prodrugs.

Applications in Drug Development and Research
Given its structure, 5-Nitro-2,4,6-triaminopyrimidine serves as a valuable intermediate in the

synthesis of more complex molecules. The pyrimidine core is a common scaffold in many

approved drugs, and the presence of amino and nitro groups provides multiple points for

further chemical modification to develop new therapeutic agents.[4] Its potential antimicrobial

properties make it a candidate for further investigation in the development of new anti-infective

drugs.
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Safety and Toxicology
Detailed toxicological data for 5-Nitro-2,4,6-triaminopyrimidine is not readily available.

However, as a nitroaromatic compound, it should be handled with care. Nitro groups can be

associated with explosive hazards, especially upon rapid heating or shock.[1] The amino

groups may cause mild irritation to the skin and eyes.[1] The bioreduction of the nitro group can

lead to the formation of potentially toxic metabolites. Therefore, appropriate personal protective

equipment should be used when handling this compound.

Conclusion
5-Nitro-2,4,6-triaminopyrimidine is a versatile chemical compound with a well-established

synthetic route. While specific biological data for this compound is currently limited, its

structural features suggest potential for further exploration in drug discovery, particularly in the

area of antimicrobial agents. The information provided in this technical guide serves as a

comprehensive starting point for researchers and scientists interested in the further

investigation and application of this compound. Further studies are warranted to fully elucidate

its pharmacological profile and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1305389#5-nitro-2-4-6-triaminopyrimidine-cas-
24867-36-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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